Cas no 26358-19-0 (3-(4-Hydroxy-2-methoxyphenyl)acrylic acid)

3-(4-Hydroxy-2-methoxyphenyl)acrylic acid Properties

Names and Identifiers

• 3-(4-Hydroxy-2-methoxyphenyl)acrylic acid
• Methyl 4-methyl-2-oxocyclopentanecarboxylate
• 3-(4-hydroxy-2-methoxyphenyl)prop-2-enoic acid
• 73490-39-8
• SCHEMBL1171571
• EN300-1856007
• (2E)-3-[4-Hydroxy-2-(methyloxy)phenyl]-2-propenoic acid
• (E)-3-(4-hydroxy-2-methoxyphenyl)prop-2-enoic acid
• 3-(4-Hydroxy-2-methoxyphenyl)acrylicacid
• (E)-3-(4-hydroxy-2-methoxyphenyl) acrylic acid
• AKOS006275806
• 26358-19-0
• BBA35819
• 4-hydroxy-2-methoxycinnamic acid
• (2E)-3-(4-HYDROXY-2-METHOXYPHENYL)PROP-2-ENOIC ACID
• 3-(4-hydroxy-2-methoxyphenyl)-2-Propenoic acid
• MFCD03411033
• (E)-3-(4-HYDROXY-2-METHOXYPHENYL)ACRYLIC ACID
• PDDKFNWQAKHTBC-HWKANZROSA-N
• 2-Propenoic acid, 3-(4-hydroxy-2-methoxyphenyl)-, (2E)-
• +Expand

• InChIKey： PDDKFNWQAKHTBC-HWKANZROSA-N
• Inchi： InChI=1S/C10H10O4/c1-14-9-6-8(11)4-2-7(9)3-5-10(12)13/h2-6,11H,1H3,(H,12,13)/b5-3+
• SMILES： COC1=C(C=CC(=C1)O)C=CC(=O)O

Computed Properties

• Exact Mass: 194.0579
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 194.05790880g/mol
• Heavy Atom Count: 14
• Complexity: 224
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76
• Solubility: Slightly soluble (1.3 g/l) (25 º C),
• Density: 1.316±0.06 g/cm3 (20 ºC 760 Torr),